Cas no 1579273-05-4 (4-bromo-6-(1-propyn-1-yl)Pyrimidine)

• Product Name: 4-bromo-6-(1-propyn-1-yl)Pyrimidine
• CAS No: 1579273-05-4
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• CID: 2114300
• Update Time: 2023-11-19

4-bromo-6-(1-propyn-1-yl)Pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(1-propyn-1-yl)Pyrimidine
• CID 129321967
• Pyrimidine, 4-bromo-6-(1-propyn-1-yl)-

• Inchi： 1S/C7H5BrN2/c1-2-3-6-4-7(8)10-5-9-6/h4-5H,1H3
• InChI Key： VVWYXTRTIVOVJC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#CC)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 167
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 286.6±25.0 °C(Predicted)
• pka: -2.50±0.26(Predicted)